N-[2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)ethyl]-N-methyl-2-(2-oxoquinoxalin-1(2H)-yl)acetamide

• IUPAC Name: N-[2-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)ethyl]-N-methyl-2-(2-oxoquinoxalin-1-yl)acetamide
• InChI: InChI=1S/C18H19N5O3/c1-22(9-8-15-20-18(26-21-15)12-6-7-12)17(25)11-23-14-5-3-2-4-13(14)19-10-16(23)24/h2-5,10,12H,6-9,11H2,1H3
• InChI Key: GHKHNEYGEZKGKL-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=NOC(=N1)C2CC2)C(=O)CN3C4=CC=CC=C4N=CC3=O
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol

Description

The compound is part of a class of chemicals that include 1,3,4-oxadiazole and quinoxaline units, known for their potential biological activities. These compounds are of significant interest due to their diverse pharmacological properties, including anti-inflammatory, analgesic, and possibly antimicrobial activities.

Synthesis Analysis

The synthesis of compounds closely related to the one mentioned often involves multi-step reactions starting from basic heterocyclic precursors. For instance, ethyl (3-methyl-7-substituted-2-oxoquinoxalin-1(2H)-yl) acetates are prepared through condensation reactions followed by cyclization with hydrazine hydrate and other reagents to yield various substituted 1,3,4-oxadiazoles (Wagle, Adhikari, & Kumari, 2008).

Safety and Hazards

While specific safety data for this compound is not available, compounds with similar structures may have certain hazards. For example, they may cause eye irritation.

Future Directions

The development of novel efficient and convenient methods for the synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. This compound, with its unique combination of functional groups, could be a subject of future research in medicinal chemistry.